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Compound of Interest |

Compound Name: Methyldiphenylvinylsilane
CAS No.: 13107-13-6
Cat. No.: B190206

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
methyldiphenylvinylsilane (C1sH16Si), a versatile organosilicon compound. This guide is
intended for researchers, scientists, and drug development professionals who utilize
spectroscopic techniques for molecular characterization. We will delve into the theoretical
underpinnings and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy
(*H, 3C, and 2°Si), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) in the structural
elucidation of this compound.

Introduction to Methyldiphenylvinylsilane

Methyldiphenylvinylsilane is an organosilane featuring a silicon atom bonded to a methyl
group, two phenyl groups, and a vinyl group. Its unique structure, combining the reactivity of
the vinyl group with the steric and electronic effects of the phenyl and methyl substituents,
makes it a valuable precursor in organic synthesis and polymer chemistry. Accurate and
thorough spectroscopic characterization is paramount for confirming its identity, assessing its
purity, and understanding its reactivity. This guide will serve as a detailed reference for the key
spectroscopic signatures of methyldiphenylvinylsilane.
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Molecular Structure and Properties

Before delving into the spectroscopic data, it is essential to understand the fundamental

properties of methyldiphenylvinylsilane.

Property Value Source

Molecular Formula Ci5H16Si NIST WebBook[1]
Molecular Weight 224.3730 g/mol NIST WebBook][1]
CAS Registry Number 13107-13-6 NIST WebBook[1]
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Caption: Molecular structure of methyldiphenylvinylsilane.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. For organosilicon compounds, 2°Si NMR provides direct insight into the silicon
environment.

'H NMR Spectroscopy

Proton NMR spectroscopy provides information about the number of different types of protons
and their neighboring environments.

Experimental Protocol: A typical *H NMR spectrum is acquired by dissolving a small sample of
the compound in a deuterated solvent, such as chloroform-d (CDCIs), containing a small
amount of tetramethylsilane (TMS) as an internal standard (0O ppm). The spectrum is then
recorded on a high-field NMR spectrometer.

Data Interpretation: While the specific experimental tH NMR spectrum for
methyldiphenylvinylsilane is not readily available in public databases, we can predict the
expected chemical shifts and splitting patterns based on the structure and data from analogous
compounds like diphenylmethylsilane.[2]

Expected *H NMR Data for Methyldiphenylvinylsilane:

Chemical Shift (6,

Protons Multiplicity Integration
ppm)
Si-CHs ~0.6 Singlet 3H
_ Multiplet (ABC
Si-CH=CH: 55-7.0 3H
system)
Phenyl-H 72-7.6 Multiplet 10H

The vinyl protons are expected to exhibit a complex splitting pattern (an ABC spin system) due
to the geminal, cis, and trans couplings between them. The phenyl protons will appear as a
complex multiplet in the aromatic region. The methyl protons attached to the silicon will be a
singlet in the upfield region.
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3C NMR Spectroscopy
Carbon-13 NMR provides information on the different carbon environments within the molecule.
Experimental Protocol: A 13C NMR spectrum is typically acquired using the same sample

prepared for tH NMR. Proton decoupling is commonly employed to simplify the spectrum,
resulting in a single peak for each unique carbon atom.

Data Interpretation: Similar to the *H NMR data, a publicly available experimental 13C NMR
spectrum for methyldiphenylvinylsilane is elusive. However, we can predict the approximate
chemical shifts based on known values for similar structures.[3][4]

Expected 13C NMR Data for Methyldiphenylvinylsilane:

Carbon Chemical Shift (6, ppm)
Si-CHs -5t05

Si-CH=CH: 130 - 140

Phenyl-C (ipso) 130 - 135

Phenyl-C (ortho, meta, para) 127 - 135

The silicon-attached methyl carbon will be found at a characteristic upfield chemical shift. The
vinyl and phenyl carbons will resonate in the downfield region typical for sp? hybridized
carbons.

29Si NMR Spectroscopy

Silicon-29 NMR is a valuable technique for characterizing organosilicon compounds, providing
direct information about the silicon atom's chemical environment.

Experimental Protocol: 2°Si NMR spectra are acquired on a multinuclear NMR spectrometer.
Due to the low natural abundance and negative gyromagnetic ratio of the 2°Si nucleus,
techniques like DEPT (Distortionless Enhancement by Polarization Transfer) or INEPT
(Insensitive Nuclei Enhanced by Polarization Transfer) are often used to enhance the signal.[5]

[6]
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Data Interpretation: The chemical shift of the 2°Si nucleus is sensitive to the nature of the
substituents attached to it. For methyldiphenylvinylsilane, the silicon atom is bonded to one
methyl, two phenyl, and one vinyl group. Based on data for similar compounds, the 2°Si
chemical shift is expected to be in the range of -5 to -20 ppm relative to TMS.[7][8]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which causes molecular vibrations.

Experimental Protocol: An IR spectrum of a liquid sample like methyldiphenylvinylsilane can
be obtained by placing a thin film of the liquid between two salt plates (e.g., NaCl or KBr) and
analyzing it with an FTIR spectrometer.

Data Interpretation: The NIST WebBook provides an experimental IR spectrum for
methyldiphenylvinylsilane.[1][9] The key absorption bands and their assignments are
summarized below.

IR Spectroscopic Data for Methyldiphenylvinylsilane:

Wavenumber (cm~—2) Vibration Type Functional Group
~3070, 3050 C-H stretch Phenyl, Vinyl

~2960 C-H stretch Methyl

~1590, 1485, 1430 C=C stretch Phenyl

~1405 =CHz2 scissoring Vinyl

~1250 Si-CHs deformation Methylsilyl

~1120 Si-Phenyl stretch Phenylsilyl

~1010, 960 =C-H bend Vinyl

~730, 700 C-H out-of-plane bend Phenyl

The presence of the vinyl group is clearly indicated by the C-H stretching above 3000 cm~* and
the characteristic out-of-plane bending modes. The Si-Phenyl and Si-Methyl vibrations are also
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readily identifiable.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes molecules and separates the
resulting ions based on their mass-to-charge ratio (m/z), providing information about the
molecular weight and fragmentation pattern of the compound.

Experimental Protocol: A mass spectrum is typically obtained using an electron ionization (El)
source coupled to a mass analyzer. The volatile sample is introduced into the ion source,
where it is bombarded with high-energy electrons, causing ionization and fragmentation.

Data Interpretation: While a specific experimental mass spectrum for
methyldiphenylvinylsilane is not available, we can predict the fragmentation pattern based
on the known behavior of similar organosilicon compounds.[10][11][12] The molecular ion peak
(M+) would be expected at an m/z corresponding to the molecular weight of the molecule
(224.37).

Expected Fragmentation Pattern for Methyldiphenylvinylsilane:

[M - CHs]* - CoHs [Si(CeHs)(CH3)]*
m/z = 209 miz = 121

y

[CisH16SI]* - «C2Hs [M - C2Hs]*

mlz = 224 m/z = 197
&‘

[M - CeHs]*

m/z = 147

Click to download full resolution via product page
Caption: Predicted major fragmentation pathways for methyldiphenylvinylsilane.

Common fragmentation pathways for organosilanes include the loss of alkyl or aryl radicals
from the silicon atom. Therefore, significant peaks would be expected at m/z values
corresponding to the loss of a methyl radical (M-15), a vinyl radical (M-27), and a phenyl radical
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(M-77). The base peak is often the tropylium ion (C7H7*) at m/z 91 or a silicon-containing

fragment.

Conclusion

This technical guide has provided a detailed overview of the expected and available

spectroscopic data for methyldiphenylvinylsilane. While experimental NMR and MS data are

not readily found in public databases, the predicted values and fragmentation patterns, based

on the analysis of similar compounds and general spectroscopic principles, offer a solid

foundation for the characterization of this important organosilicon compound. The provided IR

data from the NIST WebBook serves as a valuable experimental reference. This guide

underscores the synergistic power of multiple spectroscopic techniques in the comprehensive

structural elucidation of organic and organometallic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Methyldiphenylvinylsilane [webbook.nist.gov]

. DIPHENYLMETHYLSILANE(776-76-1) 1H NMR [m.chemicalbook.com]

. DIPHENYLMETHYLSILANE(776-76-1) 13C NMR spectrum [chemicalbook.com]
. 13C NMR Chemical Shift [sites.science.oregonstate.edul]

. (29Si) Silicon NMR [chem.ch.huji.ac.il]

. pascal-man.com [pascal-man.com]

N oo o0 b~ WO NP

. unige.ch [unige.ch]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6206013/
https://www.benchchem.com/product/b190206/docs?utm_src=pdf-body#spectroscopic-data-of-methyldiphenylvinylsilane-a-technical-guide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13107136&Mask=80
https://spectrabase.com/spectrum/Elo3BuGWht5
https://www.scihub.st/10.1016/0022-2852(92)90240-o
https://www.chem.wisc.edu/areas/reich/nmr/c-data.htm
https://hmdb.ca/spectra/nmr_one_d/1239
https://www.benchchem.com/product/b190206/docs?utm_src=pdf-body#spectroscopic-data-of-methyldiphenylvinylsilane-a-technical-guide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13107136&Type=IR-SPEC&Index=1#IR-SPEC
https://www.benchchem.com/product/b190206?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13107136
https://m.chemicalbook.com/SpectrumEN_776-76-1_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_776-76-1_13CNMR.htm
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://chem.ch.huji.ac.il/nmr/techniques/1d/row3/si.html
https://www.pascal-man.com/periodic-table/29Si.pdf
https://www.unige.ch/sciences/chifi/publis/refs_pdf/ref00290.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190206?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

8. researchgate.net [researchgate.net]

9. Methyldiphenylvinylsilane [webbook.nist.gov]

e 10. Silane, methyldiphenyl- [webbook.nist.gov]

e 11. Methyldiphenylsilane | C13H14Si | CID 69893 - PubChem [pubchem.ncbi.nim.nih.gov]
e 12. spectrabase.com [spectrabase.com]

» To cite this document: BenchChem. [Spectroscopic Data of Methyldiphenylvinylsilane: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190206/docs#spectroscopic-data-of-
methyldiphenylvinylsilane-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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